3-methoxy-2,4-dimethyl-N-(pyridin-3-ylmethyl)aniline

• IUPAC Name: 3-methoxy-2,4-dimethyl-N-(pyridin-3-ylmethyl)aniline
• InChI: InChI=1S/C15H18N2O/c1-11-6-7-14(12(2)15(11)18-3)17-10-13-5-4-8-16-9-13/h4-9,17H,10H2,1-3H3
• InChI Key: UEGPVKKYXBKWTQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)NCC2=CN=CC=C2)C)OC
• Molecular Formula: C15H18N2O
• Molecular Weight: 242.32 g/mol

Description

3-methoxy-2,4-dimethyl-N-(pyridin-3-ylmethyl)aniline is an organic compound that features a methoxy group, two methyl groups, and a pyridin-3-ylmethyl group attached to an aniline core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-methoxy-2,4-dimethyl-N-(pyridin-3-ylmethyl)aniline can be achieved through several synthetic routes. One common method involves the reaction of 3-methoxy-2,4-dimethylaniline with pyridin-3-ylmethyl chloride in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the desired product. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain high-purity 3-methoxy-2,4-dimethyl-N-(pyridin-3-ylmethyl)aniline.

Chemical Reactions Analysis

Types of Reactions

3-methoxy-2,4-dimethyl-N-(pyridin-3-ylmethyl)aniline can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a corresponding aldehyde or carboxylic acid.

Reduction: The nitro group (if present) can be reduced to an amine.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as halogenation or nitration.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Reagents like hydrogen gas (H2) with a palladium catalyst (Pd/C) or sodium borohydride (NaBH4).

Substitution: Halogenation can be achieved using halogens (Cl2, Br2) in the presence of a Lewis acid catalyst like aluminum chloride (AlCl3).

Major Products Formed

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of amines.

Substitution: Formation of halogenated or nitrated derivatives.

Scientific Research Applications

3-methoxy-2,4-dimethyl-N-(pyridin-3-ylmethyl)aniline has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique structural features.

Industry: Utilized in the development of advanced materials and as a precursor in the synthesis of dyes and pigments.

Mechanism of Action

The mechanism of action of 3-methoxy-2,4-dimethyl-N-(pyridin-3-ylmethyl)aniline depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The pyridin-3-ylmethyl group can enhance binding affinity to biological targets, while the methoxy and methyl groups can influence the compound’s pharmacokinetic properties.

Comparison with Similar Compounds

Similar Compounds

3-methoxy-2,4-dimethylaniline: Lacks the pyridin-3-ylmethyl group, resulting in different chemical and biological properties.

2,4-dimethyl-N-(pyridin-3-ylmethyl)aniline: Lacks the methoxy group, which can affect its reactivity and applications.

3-methoxy-N-(pyridin-3-ylmethyl)aniline: Lacks the two methyl groups, influencing its steric and electronic properties.

Uniqueness

3-methoxy-2,4-dimethyl-N-(pyridin-3-ylmethyl)aniline is unique due to the combination of its functional groups, which confer distinct chemical reactivity and potential biological activities. The presence of the methoxy, methyl, and pyridin-3-ylmethyl groups allows for versatile applications in various fields, making it a valuable compound for research and development.